Cas no 476325-44-7 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(propan-2-yloxy)benzamide)

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(propan-2-yloxy)benzamide structure

476325-44-7 structure

Product Name:N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(propan-2-yloxy)benzamide

CAS No:476325-44-7

MF:C₂₀H₂₂N₂O₂S

MW:354.465883731842

CID:6041137

PubChem ID:4563816

Update Time:2025-07-11

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

- N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(propan-2-yloxy)benzamide
- N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-4-isopropoxybenzamide
- Benzamide, N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-4-(1-methylethoxy)-
- AKOS024578366
- 476325-44-7
- Oprea1_230522
- F0473-0056
- N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-4-(propan-2-yloxy)benzamide
- N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-4-propan-2-yloxybenzamide
- Inchi： 1S/C20H22N2O2S/c1-13(2)24-15-10-8-14(9-11-15)19(23)22-20-17(12-21)16-6-4-3-5-7-18(16)25-20/h8-11,13H,3-7H2,1-2H3,(H,22,23)
- InChI Key： AAYJYAKGRGBAGK-UHFFFAOYSA-N
- SMILES： C(NC1SC2CCCCCC=2C=1C#N)(=O)C1=CC=C(OC(C)C)C=C1

Computed Properties

Exact Mass: 354.14019912g/mol
Monoisotopic Mass: 354.14019912g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 507
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.6
Topological Polar Surface Area: 90.4Å²

Experimental Properties

Density: 1.23±0.1 g/cm3(Predicted)
Boiling Point: 478.0±45.0 °C(Predicted)
pka: 12.78±0.20(Predicted)

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(propan-2-yloxy)benzamide Pricemore >>

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Life Chemicals	F0473-0056-2μmol	N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-4-(propan-2-yloxy)benzamide	476325-44-7	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0473-0056-5μmol	N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-4-(propan-2-yloxy)benzamide	476325-44-7	90%+	5μl	$63.0	2023-05-17
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